Cas no 933028-16-1 (2,5-dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide
• CAS No: 933028-16-1
• MF: C₂₁H₂₉N₃O₇S₂
• MW: 499.600863218308
• CID: 6387326
• PubChem ID: 22578934
• Update Time: 2025-10-23

2,5-dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide
• AKOS002052137
• F2069-0112
• 2,5-dimethoxy-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]benzenesulfonamide
• 2,5-dimethoxy-N-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)benzene-1-sulfonamide
• 2,5-dimethoxy-N-(2-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)benzenesulfonamide
• 933028-16-1
• CCG-191608
• Benzenesulfonamide, 2,5-dimethoxy-N-[2-[[4-(2-methoxyphenyl)-1-piperazinyl]sulfonyl]ethyl]-

• Inchi： 1S/C21H29N3O7S2/c1-29-17-8-9-20(31-3)21(16-17)33(27,28)22-10-15-32(25,26)24-13-11-23(12-14-24)18-6-4-5-7-19(18)30-2/h4-9,16,22H,10-15H2,1-3H3
• InChI Key： QIEMUMBBUHWXTD-UHFFFAOYSA-N
• SMILES： C1(S(NCCS(N2CCN(C3=CC=CC=C3OC)CC2)(=O)=O)(=O)=O)=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 499.14469262g/mol
• Monoisotopic Mass: 499.14469262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 702.4±70.0 °C(Predicted)
• pka: 10.16±0.50(Predicted)

Additional information on 2,5-dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide

Comprehensive Overview of 2,5-Dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide (CAS No. 933028-16-1)

The compound 2,5-dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide (CAS No. 933028-16-1) is a sulfonamide derivative with a complex molecular structure. This chemical entity has garnered significant attention in pharmaceutical research and medicinal chemistry due to its potential applications in drug development. The presence of piperazine and sulfonamide moieties in its structure makes it a promising candidate for targeting specific biological pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in therapeutic applications. Researchers are particularly interested in 2,5-dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide due to its potential role in modulating receptor interactions. This aligns with the growing trend of exploring small-molecule inhibitors and GPCR-targeted drugs, which are hot topics in drug discovery forums and academic discussions.

The synthesis of CAS No. 933028-16-1 involves multi-step organic reactions, including sulfonylation and piperazine incorporation. These processes are critical for achieving high chemical purity and yield, which are essential for preclinical studies. The compound's structure-activity relationship (SAR) is also a focal point for researchers aiming to optimize its bioavailability and pharmacokinetic properties.

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Another area of interest is the compound's potential solubility and stability under various conditions. These properties are crucial for formulating oral dosage forms or injectable solutions. Recent advancements in computational chemistry have enabled researchers to predict these characteristics more accurately, reducing the need for extensive empirical testing.

In conclusion, 2,5-dimethoxy-N-(2-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)benzene-1-sulfonamide represents a fascinating subject for both academic research and industrial applications. Its unique structure and potential therapeutic benefits make it a compound worth watching in the evolving landscape of medicinal chemistry.